[2-(3,4-dimethoxyphenyl)ethyl][4-(dimethylamino)benzyl]amine hydrochloride

• IUPAC Name: 4-[[2-(3,4-dimethoxyphenyl)ethylamino]methyl]-N,N-dimethylaniline;hydrochloride
• InChI: InChI=1S/C19H26N2O2.ClH/c1-21(2)17-8-5-16(6-9-17)14-20-12-11-15-7-10-18(22-3)19(13-15)23-4;/h5-10,13,20H,11-12,14H2,1-4H3;1H
• InChI Key: ZEWXPBPXEZLYMB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CNCCC2=CC(=C(C=C2)OC)OC.Cl
• Molecular Formula: C19H27ClN2O2
• Molecular Weight: 350.9 g/mol

Description

[2-(3,4-dimethoxyphenyl)ethyl][4-(dimethylamino)benzyl]amine hydrochloride, also known as DMPEA, is a chemical compound that has been studied extensively in the field of neuroscience. It is a psychoactive substance that has been shown to have potential therapeutic applications in the treatment of various neurological and psychiatric disorders.

Mechanism of Action

The exact mechanism of action of [2-(3,4-dimethoxyphenyl)ethyl][4-(dimethylamino)benzyl]amine hydrochloride is not fully understood, but it is believed to act on various neurotransmitter systems in the brain, including the serotonin and dopamine systems. [2-(3,4-dimethoxyphenyl)ethyl][4-(dimethylamino)benzyl]amine hydrochloride has been shown to increase the levels of certain neurotransmitters, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
[2-(3,4-dimethoxyphenyl)ethyl][4-(dimethylamino)benzyl]amine hydrochloride has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters, including serotonin and dopamine. [2-(3,4-dimethoxyphenyl)ethyl][4-(dimethylamino)benzyl]amine hydrochloride has also been shown to have antioxidant properties and may help to protect neurons from oxidative damage.

Advantages and Limitations for Lab Experiments

[2-(3,4-dimethoxyphenyl)ethyl][4-(dimethylamino)benzyl]amine hydrochloride has a number of advantages for use in lab experiments. It is a relatively inexpensive compound that can be easily synthesized in the lab. It has also been shown to have a range of potential therapeutic applications, making it a useful tool for studying various neurological and psychiatric disorders.
One limitation of [2-(3,4-dimethoxyphenyl)ethyl][4-(dimethylamino)benzyl]amine hydrochloride is that its exact mechanism of action is not fully understood, which can make it difficult to interpret experimental results. Additionally, [2-(3,4-dimethoxyphenyl)ethyl][4-(dimethylamino)benzyl]amine hydrochloride is a psychoactive substance, which can make it difficult to control for potential confounding variables in experiments.

Future Directions

There are a number of potential future directions for research on [2-(3,4-dimethoxyphenyl)ethyl][4-(dimethylamino)benzyl]amine hydrochloride. One area of interest is in further elucidating its mechanism of action, which could help to identify new therapeutic applications for the compound. Additionally, more research is needed to fully understand the potential therapeutic effects of [2-(3,4-dimethoxyphenyl)ethyl][4-(dimethylamino)benzyl]amine hydrochloride in various neurological and psychiatric disorders. Finally, more research is needed to determine the safety and efficacy of [2-(3,4-dimethoxyphenyl)ethyl][4-(dimethylamino)benzyl]amine hydrochloride as a potential treatment for these disorders.

Synthesis Methods

[2-(3,4-dimethoxyphenyl)ethyl][4-(dimethylamino)benzyl]amine hydrochloride can be synthesized through a multi-step process involving the reaction of 3,4-dimethoxyphenylacetone with benzylamine and dimethylamine. The resulting product is then purified and crystallized to obtain [2-(3,4-dimethoxyphenyl)ethyl][4-(dimethylamino)benzyl]amine hydrochloride hydrochloride.

Scientific Research Applications

[2-(3,4-dimethoxyphenyl)ethyl][4-(dimethylamino)benzyl]amine hydrochloride has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. [2-(3,4-dimethoxyphenyl)ethyl][4-(dimethylamino)benzyl]amine hydrochloride has also been shown to have antidepressant and anxiolytic effects, making it a potential treatment for mood disorders such as depression and anxiety.